BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to C.l. Reactive
Blue 49

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Reactive Blue 49

Cat. No.: B081723

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and application of C.I. Reactive Blue 49, a widely used anthraquinone-based
reactive dye. The information is curated for professionals in research, chemical synthesis, and
material science.

Chemical Structure and Identification

C.l. Reactive Blue 49 is a complex anthraquinone derivative containing a monochlorotriazine
(MCT) reactive group. This group enables the dye to form a covalent bond with hydroxyl groups
on cellulosic fibers, leading to excellent wash fastness.

The chemical identity of Reactive Blue 49 is defined by the following identifiers:
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Identifier Value
trisodium;1-amino-4-[3-[[4-chloro-6-(3-
sulfonatoanilino)-1,3,5-triazin-2-yllamino]-2,4,6-

IUPAC Name _ .
trimethyl-5-sulfonatoanilino]-9,10-
dioxoanthracene-2-sulfonate[1]

CAS Number 12236-92-9[2][3][4]1[5]I6][7], 72927-99-2

C.l. Generic Name

Reactive Blue 49[2][3][4][5][6][7]

Molecular Formula

C32H23CIN7Nasz011S3[5][6]

Molecular Weight

882.19 g/mol [5][6]

Synonyms

Reactive Brilliant Blue P-3R, Cibacron Blue P-
3R, Procion Blue H-3R[3][7]

Physicochemical Properties

Reactive Blue 49 is a dark blue powder with high water solubility, a crucial property for its

application in aqueous dyeing processes.[2][4] A summary of its key physicochemical

properties is presented below.
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Property

Value

Appearance

Blue powder[4][8]

Solubility in Water

200 g/L at 20°C: >200 g/L at 50°C[4]

Maximum Absorption (Amax) 595-620 nm

Light Fastness (1ISO) 6[5]

Perspiration Fastness (Fading) 5[5]

Perspiration Fastness (Staining) 4-5[5]

Soaping Fastness (Fading) 5[5]

Soaping Fastness (Staining) 4-5[5]

Oxygen Bleaching Fastness 4-5[5]

Fixation Rate Approximately 60%[5]

Chemical Synthesis

The synthesis of Reactive Blue 49 is a multi-step process involving a series of condensation

reactions.[4] The primary starting materials are 1-amino-4-bromo-9,10-dioxo-9,10-

dihydroanthracene-2-sulfonic acid (bromamine acid), 3,5-diamino-2,4,6-

trimethylbenzenesulfonic acid, 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride), and 3-

aminobenzenesulfonic acid.[4]

The logical workflow for the synthesis is depicted in the following diagram:
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Synthesis Pathway of Reactive Blue 49

Experimental Protocol: Synthesis of Reactive Blue 49
The following is a representative experimental protocol for the synthesis of C.I. Reactive Blue

49.

¢ First Condensation:

o In areaction vessel, dissolve 1-amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-
sulfonic acid and 3,5-diamino-2,4,6-trimethylbenzenesulfonic acid in an agueous medium.

o Heat the mixture to facilitate the condensation reaction, forming the initial intermediate

product.
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e Second Condensation:

o To the solution containing the first intermediate, add 2,4,6-trichloro-1,3,5-triazine (cyanuric
chloride).

o Carefully control the temperature and pH to ensure the selective condensation of one
chlorine atom of the cyanuric chloride with the intermediate.

e Third Condensation:
o Introduce 3-aminobenzenesulfonic acid to the reaction mixture.

o Adjust the reaction conditions (temperature and pH) to promote the final condensation
step, yielding the crude Reactive Blue 49 dye.

e |solation and Purification:

o The synthesized dye is salted out from the reaction mixture by the addition of an
electrolyte, such as sodium chloride.

o The precipitated dye is then collected by filtration.
o The filter cake is washed to remove impurities and unreacted starting materials.
o Finally, the purified dye is dried to obtain the final product as a powder.

Dyeing Mechanism and Application

Reactive Blue 49 is primarily used for dyeing cellulosic fibers such as cotton and viscose.[4]
The dyeing process involves the formation of a covalent bond between the monochlorotriazine
reactive group of the dye and the hydroxyl groups of the cellulose polymer. This reaction is
typically carried out under alkaline conditions and at elevated temperatures.

A competing reaction is the hydrolysis of the reactive group, where the dye reacts with water
instead of the fiber. This hydrolyzed dye can no longer form a covalent bond with the cellulose
and must be washed off to ensure good wash fastness.

The following diagram illustrates the dyeing and hydrolysis reactions:
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Reaction of Reactive Blue 49 with Cellulose and Water

Experimental Protocol: Exhaust Dyeing of Cotton with

Reactive Blue 49

This protocol describes a typical

e Pre-treatment:

exhaust dyeing procedure for cotton fabric.

o Scour and bleach the cotton fabric to remove impurities and ensure uniform dye uptake.

o Thoroughly rinse the fabric to remove any residual chemicals.

e Dye Bath Preparation:

o Prepare a dye bath with the

required amount of Reactive Blue 49, water, and an

electrolyte (e.g., sodium chloride or sodium sulfate). The electrolyte helps to promote dye

exhaustion onto the fiber.
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e Dyeing:

o Immerse the pre-treated cotton fabric in the dye bath at a suitable temperature (e.g.,
40°C).

o Gradually raise the temperature to the recommended dyeing temperature for
monochlorotriazine dyes (typically 80-90°C).

o After a set period, add an alkali (e.g., sodium carbonate) to the dye bath to raise the pH
and initiate the fixation reaction between the dye and the fiber.

o Continue dyeing at the elevated temperature for the recommended time to ensure
maximum fixation.

e Post-treatment:

o Drain the dye bath and rinse the dyed fabric to remove unfixed dye and residual
chemicals.

o Perform a soaping treatment at a high temperature with a detergent to remove any
hydrolyzed dye. This step is crucial for achieving good wash fastness.

o Rinse the fabric thoroughly and dry.

Analytical Methods

High-Performance Liquid Chromatography (HPLC) is a powerful technique for the analysis of
reactive dyes. It can be used to assess the purity of the dye, quantify the amount of hydrolyzed
dye, and monitor the dyeing process.

Experimental Protocol: HPLC Analysis of Reactive Blue
49

The following is a general procedure for the HPLC analysis of a reactive dye like Reactive
Blue 49.

e Instrumentation:
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o Astandard HPLC system equipped with a UV-Vis or photodiode array (PDA) detector.

o Areverse-phase C18 column is commonly used.

¢ Mobile Phase:

o A gradient elution is typically employed, using a mixture of an aqueous buffer (e.g.,
ammonium acetate) and an organic solvent (e.g., acetonitrile).

e Sample Preparation:

o Accurately weigh and dissolve the Reactive Blue 49 sample in a suitable solvent (e.g.,
water or a mixture of water and acetonitrile).

o Filter the sample solution to remove any particulate matter before injection.
o Chromatographic Conditions:

o Set the column temperature, flow rate, and injection volume according to the specific
method.

o Monitor the elution of the dye and its byproducts at the wavelength of maximum
absorption (around 595-620 nm for Reactive Blue 49).

o Data Analysis:

o Identify and quantify the peaks corresponding to the active dye and its hydrolyzed form
based on their retention times and peak areas.

This in-depth guide provides a solid foundation for understanding the chemical nature and
application of C.I. Reactive Blue 49. For specific research and development applications,
further optimization of the described protocols may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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